IEM 1754 dihydrobroMide

• CAS No.: 162831-31-4
• Product Name: IEM 1754 dihydrobroMide
• Molecular Formula: C16H32Br2N2
• Molecular Weight: 412.2 g/mol
• IUPAC Name: N'-(1-adamantylmethyl)pentane-1,5-diamine;dihydrobromide
• Standard InChI: InChI=1S/C16H30N2.2BrH/c17-4-2-1-3-5-18-12-16-9-13-6-14(10-16)8-15(7-13)11-16;;/h13-15,18H,1-12,17H2;2*1H
• Standard InChIKey: JMPHTNNJCZDROM-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)CNCCCCCN.Br.Br
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CNCCCCCN.Br.Br
• Appearance: Solid powder
• Description: IEM-1754 2HBr is a voltage-dependent open-channel blocker of AMPA receptors. It acts by selectively blocking GluR2 subunit-lacking (Ca2+-permeable) receptors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IEM-1754 dihydrobromide; IEM 1754 dihydrobromide; IEM1754 dihydrobromide; IEM-1754 2HBr; IEM 1754 2HBr; IEM1754 2HBr
• Reference: 1: Vataev SI, Oganesian GA, Lukomskaia NIa, Magazanik LG. [The action of ionotropic glutamate receptor channel blockers on effects of sleep deprivation in rats]. Ross Fiziol Zh Im I M Sechenova. 2013 May;99(5):575-85. Russian. PubMed PMID: 24459868.; 2: Vataev SI, Oganesian GA, Gmiro VE, Lukomskaia NIa, Magazanik LG. [Effects of ionotropic glutamate receptor channel blockers ON sleep-waking organization in rats]. Ross Fiziol Zh Im I M Sechenova. 2012 Jul;98(7):809-18. Russian. PubMed PMID: 23074828.; 3: Lukomskaia NIa, Vataev SI, Zhabko EP, Magazanik LG. [Effects of ionotropic glutamate receptor channel blockers on the development of audiogenic seizures in Krushinski-Molodkina rats]. Ross Fiziol Zh Im I M Sechenova. 2012 Apr;98(4):449-60. Russian. PubMed PMID: 22834334.; 4: Kaczor AA, Kijkowska-Murak UA, Matosiuk D. Theoretical studies on the structure and symmetry of the transmembrane region of glutamatergic GluR5 receptor. 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Selective block of AMPA/kainate receptors of hippocampal interneurons as a new approach to the investigation of inhibitory system. Ross Fiziol Zh Im I M Sechenova. 1997 May-Jun;83(5-6):19-39. English, Russian. PubMed PMID: 13677665.; 20: Antonov SM, Johnson JW. Voltage-dependent interaction of open-channel blocking molecules with gating of NMDA receptors in rat cortical neurons. J Physiol. 1996 Jun 1;493 ( Pt 2):425-45. PubMed PMID: 8782107; PubMed Central PMCID: PMC1158928.
• PubChem Compound: 9887867
• Last Modified: Nov 11 2021